Cas no 1261630-38-9 (4,5-Difluoro-4'-(trifluoromethyl)biphenyl-2-carboxylic acid methyl ester)

• Product Name: 4,5-Difluoro-4'-(trifluoromethyl)biphenyl-2-carboxylic acid methyl ester
• CAS No: 1261630-38-9
• MF: C₁₅H₉F₅O₂
• MW: 316.222781896591
• CID: 4995112
• Update Time: 2025-10-28

4,5-Difluoro-4'-(trifluoromethyl)biphenyl-2-carboxylic acid methyl ester Chemical and Physical Properties

Names and Identifiers

• 4,5-Difluoro-4'-(trifluoromethyl)biphenyl-2-carboxylic acid methyl ester

• Inchi： 1S/C15H9F5O2/c1-22-14(21)11-7-13(17)12(16)6-10(11)8-2-4-9(5-3-8)15(18,19)20/h2-7H,1H3
• InChI Key： FRJQHJDYBVYIDN-UHFFFAOYSA-N
• SMILES： FC1C(=CC(C(=O)OC)=C(C=1)C1C=CC(C(F)(F)F)=CC=1)F

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 7
• Heavy Atom Count: 22
• Rotatable Bond Count: 3
• Complexity: 390
• XLogP3: 4.5
• Topological Polar Surface Area: 26.3

Additional information on 4,5-Difluoro-4'-(trifluoromethyl)biphenyl-2-carboxylic acid methyl ester

4,5-Difluoro-4'-(trifluoromethyl)biphenyl-2-carboxylic acid methyl ester: A Comprehensive Overview

The compound with CAS No. 1261630-38-9, known as 4,5-Difluoro-4'-(trifluoromethyl)biphenyl-2-carboxylic acid methyl ester, is a highly specialized organic molecule that has garnered significant attention in the fields of organic chemistry, pharmacology, and materials science. This compound is characterized by its unique structure, which includes a biphenyl core substituted with fluorine atoms and a trifluoromethyl group, along with a carboxylic acid methyl ester functional group. The presence of multiple fluorine atoms in its structure contributes to its distinct chemical properties, including enhanced stability, lipophilicity, and bioavailability.

Recent studies have highlighted the potential of 4,5-Difluoro-4'-(trifluoromethyl)biphenyl-2-carboxylic acid methyl ester in various applications. For instance, researchers have explored its role as a precursor in the synthesis of advanced pharmaceutical agents. The fluorinated biphenyl system is particularly valuable in drug design due to its ability to modulate pharmacokinetic properties such as absorption and metabolism. Additionally, the compound's methyl ester group facilitates further chemical modifications, enabling the creation of derivatives with tailored biological activities.

In the realm of materials science, this compound has been investigated for its potential as a building block in the development of high-performance polymers and organic electronic materials. The biphenyl core provides structural rigidity, while the fluorinated substituents enhance thermal stability and electronic properties. These attributes make it a promising candidate for applications in optoelectronics and advanced coatings.

From an environmental perspective, understanding the behavior of 4,5-Difluoro-4'-(trifluoromethyl)biphenyl-2-carboxylic acid methyl ester in natural systems is crucial. Recent research has focused on its degradation pathways under various environmental conditions. The presence of multiple fluorine atoms can influence the compound's persistence in the environment, raising questions about its ecological impact. However, preliminary studies suggest that under specific microbial and abiotic conditions, the compound undergoes gradual transformation into less complex molecules.

The synthesis of this compound typically involves multi-step organic reactions, including nucleophilic aromatic substitution and esterification processes. Researchers have optimized these steps to achieve high yields and purity levels. For example, the use of palladium-catalyzed coupling reactions has proven effective in constructing the biphenyl framework. Furthermore, advancements in green chemistry have led to the development of more sustainable synthesis routes for this compound.

Looking ahead, the versatility of 4,5-Difluoro-4'-(trifluoromethyl)biphenyl-2-carboxylic acid methyl ester positions it as a key intermediate in diverse chemical industries. Its ability to serve as both a pharmaceutical precursor and a material building block underscores its significance in modern chemistry. As research continues to uncover new applications and optimize synthesis methods, this compound is poised to play an increasingly important role in both academic and industrial settings.

In conclusion, 4,5-Difluoro-4'-(trifluoromethyl)biphenyl-2-carboxylic acid methyl ester (CAS No. 1261630-38-9) is a multifaceted organic molecule with wide-ranging potential across various scientific domains. Its unique structure endows it with exceptional chemical properties that make it invaluable for drug discovery, materials development, and environmental studies. As ongoing research delves deeper into its capabilities and limitations, this compound continues to be a focal point for innovation and discovery.